Cas no 84374-68-5 (3-methylfuran-2-carbonitrile)

• Product Name: 3-methylfuran-2-carbonitrile
• CAS No: 84374-68-5
• MF: C₆H₅NO
• MW: 107.110001325607
• CID: 5232591
• PubChem ID: 13092476
• Update Time: 2025-10-23

3-methylfuran-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbonitrile, 3-methyl-
• 3-Methylfuran-2-carbonitrile
• 3-methylfuran-2-carbonitrile

• Inchi： 1S/C6H5NO/c1-5-2-3-8-6(5)4-7/h2-3H,1H3
• InChI Key： WOTHMXKTLKXPGE-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C#N

Additional information on 3-methylfuran-2-carbonitrile

3-Methylfuran-2-Carbonitrile (CAS No. 84374-68-5): An Overview of Its Properties, Applications, and Recent Research

3-Methylfuran-2-carbonitrile (CAS No. 84374-68-5) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of interesting properties that make it a valuable intermediate in various synthetic processes. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research advancements of 3-methylfuran-2-carbonitrile.

Chemical Structure and Properties

3-Methylfuran-2-carbonitrile is a five-membered heterocyclic compound with a furan ring and a cyano group attached to the carbon at position 2. The presence of the methyl group at position 3 further modulates its reactivity and physical properties. The molecular formula of 3-methylfuran-2-carbonitrile is C₆H₅NO, and its molecular weight is approximately 109.11 g/mol. The compound is typically a colorless liquid with a characteristic odor.

The cyano group in 3-methylfuran-2-carbonitrile imparts significant electronic and steric effects, making it highly reactive in various chemical transformations. The furan ring, on the other hand, provides conjugation and stability to the molecule. These structural features make 3-methylfuran-2-carbonitrile an attractive building block for the synthesis of more complex molecules.

Synthesis and Production

The synthesis of 3-methylfuran-2-carbonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-cyanoacrolein with methanol in the presence of a base catalyst. This reaction proceeds via an aldol condensation followed by cyclization to form the furan ring. Another approach involves the cyclization of 2-cyanoacrolein with methanol in the presence of a Lewis acid catalyst.

In industrial settings, the production of 3-methylfuran-2-carbonitrile is optimized for efficiency and yield. Recent advancements in catalytic processes have led to more sustainable and cost-effective methods for its synthesis. For example, the use of heterogeneous catalysts has been shown to improve reaction selectivity and reduce byproduct formation.

Applications in Organic Chemistry and Pharmaceuticals

3-Methylfuran-2-carbonitrile finds extensive use as an intermediate in organic synthesis due to its versatile reactivity. It serves as a key building block for the synthesis of various heterocyclic compounds, including pyrroles, indoles, and benzofurans. These compounds have applications in pharmaceuticals, agrochemicals, and materials science.

In pharmaceutical research, 3-methylfuran-2-carbonitrile-derived compounds have shown promise as potential drug candidates. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. Recent studies have demonstrated that certain derivatives exhibit selective inhibition of specific enzymes involved in cancer cell proliferation.

Mechanistic Insights from Recent Research

The unique properties of 3-methylfuran-2-carbonitrile have been the subject of numerous research studies aimed at understanding its reactivity and potential applications. One notable study published in the Journal of Organic Chemistry explored the mechanism of its reaction with various nucleophiles. The researchers found that the cyano group plays a crucial role in facilitating nucleophilic addition reactions, leading to the formation of stable intermediates that can be further functionalized.

Anther study published in Chemical Communications investigated the use of 3-methylfuran-2-carbonitrile-based ligands in transition metal-catalyzed reactions. The results showed that these ligands significantly enhance catalytic activity and selectivity in cross-coupling reactions, making them valuable tools for synthetic chemists.

Safety Considerations and Environmental Impact

Safety is a critical aspect when handling any chemical compound, including 3-methylfuran-2-carbonitrile. While this compound is not classified as hazardous under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

In terms of environmental impact, recent studies have focused on developing greener synthetic methods for producing 3-methylfuran-2-carbonitrile strong>. These methods aim to reduce waste generation and energy consumption while maintaining high yields. For example, one study reported a solvent-free synthesis route using microwave irradiation, which significantly reduced reaction time and improved overall sustainability.

FUTURE PERSPECTIVES AND CONCLUSIONS

THE CONTINUING INTEREST IN 3-METHYLFURAN-2-CARBONITRILE REFLECTS ITS POTENTIAL AS A VALUABLE CHEMICAL INTERMEDIATE AND ITS VERSATILITY IN VARIOUS APPLICATIONS. AS RESEARCH IN ORGANIC SYNTHESIS AND PHARMACEUTICAL DEVELOPMENT ADVANCES, IT IS LIKELY THAT NEW DERIVATIVES OF THIS COMPOUND WILL BE DISCOVERED WITH ENHANCED PROPERTIES AND APPLICATIONS.

FUTURE STUDIES MAY FOCUS ON OPTIMIZING THE SYNTHETIC ROUTES FOR 3-METHYLFURAN-2-CARBONITRILE TO IMPROVE EFFICIENCY AND SUSTAINABILITY WHILE EXPLORING ITS POTENTIAL IN NOVEL THERAPEUTIC AGENTS AND MATERIALS SCIENCE APPLICATIONS.